Pentachlorophenol sodium salt hydrate
Pentachlorophenol sodium salt hydrate
Brand Name:
Vulcanchem
CAS No.:
123333-54-0
VCID:
VC20865276
InChI:
InChI=1S/C6HCl5O.2Na.H2O/c7-1-2(8)4(10)6(12)5(11)3(1)9;;;/h12H;;;1H2/q;2*+1;/p-1
SMILES:
C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+]
Molecular Formula:
C6H2Cl5Na2O2+
Molecular Weight:
329.3 g/mol
Pentachlorophenol sodium salt hydrate
CAS No.: 123333-54-0
Cat. No.: VC20865276
Molecular Formula: C6H2Cl5Na2O2+
Molecular Weight: 329.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 123333-54-0 |
|---|---|
| Molecular Formula | C6H2Cl5Na2O2+ |
| Molecular Weight | 329.3 g/mol |
| IUPAC Name | disodium;2,3,4,5,6-pentachlorophenolate;hydrate |
| Standard InChI | InChI=1S/C6HCl5O.2Na.H2O/c7-1-2(8)4(10)6(12)5(11)3(1)9;;;/h12H;;;1H2/q;2*+1;/p-1 |
| Standard InChI Key | JPKIXXRGBSLUDH-UHFFFAOYSA-M |
| Isomeric SMILES | C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+] |
| SMILES | C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+] |
| Canonical SMILES | C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+].[Na+] |
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